![molecular formula C17H15N3OS B7644519 2,3-Dihydroindol-1-yl-(1-methyl-3-thiophen-2-ylpyrazol-4-yl)methanone](/img/structure/B7644519.png)
2,3-Dihydroindol-1-yl-(1-methyl-3-thiophen-2-ylpyrazol-4-yl)methanone
- Click on QUICK INQUIRY to receive a quote from our team of experts.
- With the quality product at a COMPETITIVE price, you can focus more on your research.
Overview
Description
2,3-Dihydroindol-1-yl-(1-methyl-3-thiophen-2-ylpyrazol-4-yl)methanone is a synthetic compound that has gained significant attention due to its potential applications in scientific research. This compound has been synthesized using various methods, and its mechanism of action has been studied extensively to understand its biochemical and physiological effects.
Scientific Research Applications
2,3-Dihydroindol-1-yl-(1-methyl-3-thiophen-2-ylpyrazol-4-yl)methanone has been used in various scientific research applications. It has been studied for its potential use as an anticancer agent, as it has been shown to inhibit the growth of cancer cells in vitro. Additionally, this compound has been studied for its potential use in the treatment of neurological disorders, as it has been shown to have neuroprotective effects in animal models.
Mechanism of Action
The mechanism of action of 2,3-Dihydroindol-1-yl-(1-methyl-3-thiophen-2-ylpyrazol-4-yl)methanone is not fully understood. However, it has been shown to inhibit the activity of certain enzymes, which may contribute to its anticancer and neuroprotective effects.
Biochemical and Physiological Effects:
This compound has been shown to have various biochemical and physiological effects. It has been shown to inhibit cell proliferation and induce apoptosis in cancer cells. Additionally, it has been shown to have neuroprotective effects in animal models, potentially through its ability to reduce oxidative stress and inflammation.
Advantages and Limitations for Lab Experiments
One advantage of using 2,3-Dihydroindol-1-yl-(1-methyl-3-thiophen-2-ylpyrazol-4-yl)methanone in lab experiments is its potential as an anticancer and neuroprotective agent. Additionally, it can be synthesized using various methods, making it readily available for use in research. However, one limitation of using this compound is its limited solubility in water, which may affect its bioavailability and efficacy.
Future Directions
There are several future directions for research involving 2,3-Dihydroindol-1-yl-(1-methyl-3-thiophen-2-ylpyrazol-4-yl)methanone. One potential direction is to further investigate its mechanism of action to better understand its biochemical and physiological effects. Additionally, more research is needed to determine its potential use in the treatment of neurological disorders. Further studies are also needed to optimize its synthesis method and improve its bioavailability for use in research.
Synthesis Methods
2,3-Dihydroindol-1-yl-(1-methyl-3-thiophen-2-ylpyrazol-4-yl)methanone can be synthesized using various methods. One of the most common methods involves the reaction of 2,3-dihydroindole with 1-methyl-3-thiophen-2-ylpyrazol-4-carbaldehyde in the presence of a base. The resulting product is then treated with an acid to obtain the final product.
properties
IUPAC Name |
2,3-dihydroindol-1-yl-(1-methyl-3-thiophen-2-ylpyrazol-4-yl)methanone |
Source
|
---|---|---|
Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C17H15N3OS/c1-19-11-13(16(18-19)15-7-4-10-22-15)17(21)20-9-8-12-5-2-3-6-14(12)20/h2-7,10-11H,8-9H2,1H3 |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
QHSCZKWFQDLREN-UHFFFAOYSA-N |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CN1C=C(C(=N1)C2=CC=CS2)C(=O)N3CCC4=CC=CC=C43 |
Source
|
Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C17H15N3OS |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
309.4 g/mol |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.